Cas no 1891533-76-8 (O-(2-bromo-4,6-dimethoxyphenyl)methylhydroxylamine)

• Product Name: O-(2-bromo-4,6-dimethoxyphenyl)methylhydroxylamine
• CAS No: 1891533-76-8
• MF: C₉H₁₂BrNO₃
• MW: 262.100481987
• CID: 5858174
• PubChem ID: 117409404
• Update Time: 2025-07-19

O-(2-bromo-4,6-dimethoxyphenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(2-bromo-4,6-dimethoxyphenyl)methylhydroxylamine
• 1891533-76-8
• O-[(2-bromo-4,6-dimethoxyphenyl)methyl]hydroxylamine
• EN300-1938174

• Inchi： 1S/C9H12BrNO3/c1-12-6-3-8(10)7(5-14-11)9(4-6)13-2/h3-4H,5,11H2,1-2H3
• InChI Key： UYHNXNHPWJKLRQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1CON)OC)OC

Computed Properties

• Exact Mass: 261.00006g/mol
• Monoisotopic Mass: 261.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 53.7Ų

Additional information on O-(2-bromo-4,6-dimethoxyphenyl)methylhydroxylamine

Comprehensive Overview of O-(2-bromo-4,6-dimethoxyphenyl)methylhydroxylamine (CAS No. 1891533-76-8)

O-(2-bromo-4,6-dimethoxyphenyl)methylhydroxylamine (CAS No. 1891533-76-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and synthetic chemistry. This compound, characterized by its unique bromo and dimethoxy functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, which includes a hydroxylamine moiety, makes it particularly valuable for constructing nitrogen-containing frameworks, a feature highly sought after in drug discovery and material science.

In recent years, the demand for O-(2-bromo-4,6-dimethoxyphenyl)methylhydroxylamine has surged due to its role in the development of novel therapeutic agents. Researchers are increasingly exploring its potential in targeting specific biological pathways, such as enzyme inhibition and receptor modulation. The compound's brominated aromatic ring and methoxy substituents contribute to its reactivity, enabling precise modifications for tailored applications. This aligns with the growing trend in precision medicine and structure-activity relationship (SAR) studies, where fine-tuning molecular properties is critical.

From an industrial perspective, CAS No. 1891533-76-8 is often utilized in high-throughput screening and combinatorial chemistry. Its compatibility with modern synthetic techniques, such as microwave-assisted synthesis and flow chemistry, has made it a staple in laboratories focused on accelerating drug development. The compound's stability under various reaction conditions further enhances its utility, addressing the need for robust intermediates in large-scale production.

Environmental and safety considerations are also paramount when working with O-(2-bromo-4,6-dimethoxyphenyl)methylhydroxylamine. While it is not classified as a hazardous material, proper handling protocols are essential to ensure workplace safety. This aligns with the broader industry shift toward green chemistry and sustainable synthesis, where minimizing waste and optimizing efficiency are key priorities. Researchers are actively investigating eco-friendly alternatives for its synthesis, reflecting the global emphasis on environmental responsibility.

The compound's relevance extends to academic research, where it is frequently employed as a model substrate for studying electrophilic aromatic substitution and nitrogen-centered radicals. Its well-defined reactivity patterns make it an excellent candidate for educational demonstrations and mechanistic studies. This dual applicability—both in industrial and academic settings—underscores its importance in advancing chemical knowledge and innovation.

Looking ahead, O-(2-bromo-4,6-dimethoxyphenyl)methylhydroxylamine is poised to play a pivotal role in emerging fields such as bioconjugation and proteolysis-targeting chimeras (PROTACs). These cutting-edge applications leverage its ability to form stable linkages with biomolecules, opening new avenues for drug delivery systems and therapeutic diagnostics. As the scientific community continues to explore its potential, this compound remains at the forefront of chemical innovation.

In summary, CAS No. 1891533-76-8 represents a critical building block in modern chemistry, bridging the gap between theoretical research and practical applications. Its multifaceted uses, from pharmaceutical intermediates to educational tools, highlight its enduring value. By staying attuned to industry trends and technological advancements, researchers can unlock even greater possibilities for this remarkable compound.